Cas no 494835-15-3 (L-Asparagine, glycylglycyl-L-valyl-)
494835-15-3 structure
Product Name:L-Asparagine, glycylglycyl-L-valyl-
CAS No:494835-15-3
MF:C13H23N5O6
MW:345.351622819901
CID:1533810
Update Time:2024-08-24
L-Asparagine, glycylglycyl-L-valyl- Chemical and Physical Properties
Names and Identifiers
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- L-Asparagine, glycylglycyl-L-valyl-
- L-Asparagine, glycylglycyl-L-valyl- (9CI)
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- Inchi: 1S/C13H23N5O6/c1-6(2)11(18-10(21)5-16-9(20)4-14)12(22)17-7(13(23)24)3-8(15)19/h6-7,11H,3-5,14H2,1-2H3,(H2,15,19)(H,16,20)(H,17,22)(H,18,21)(H,23,24)/t7-,11-/m0/s1
- InChI Key: NXLBLPIGYCBYHL-CPCISQLKSA-N
- SMILES: C(O)(=O)[C@H](CC(N)=O)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)CN
Computed Properties
- Exact Mass: 345.16499
Experimental Properties
- Density: 1.322±0.06 g/cm3(Predicted)
- Boiling Point: 856.5±65.0 °C(Predicted)
- PSA: 193.71
- pka: 3.17±0.10(Predicted)
L-Asparagine, glycylglycyl-L-valyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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